Cas no 1778667-16-5 (1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid)

• Product Name: 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid
• CAS No: 1778667-16-5
• MF: C₆H₉BN₂O₄S
• MW: 216.022660017014
• CID: 5669040
• PubChem ID: 165981189
• Update Time: 2025-06-10

1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 1778667-16-5
• [1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-yl]boronic acid
• EN300-26981137
• 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid

• Inchi： 1S/C6H9BN2O4S/c10-7(11)5-1-8-9(2-5)6-3-14(12,13)4-6/h1-2,6,10-11H,3-4H2
• InChI Key： RZIRXDZKLJJVRP-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N1C=C(B(O)O)C=N1)(=O)=O

Computed Properties

• Exact Mass: 216.0376081g/mol
• Monoisotopic Mass: 216.0376081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid

Comprehensive Overview of 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid (CAS No. 1778667-16-5)

The compound 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid (CAS No. 1778667-16-5) is a boronic acid derivative that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This molecule, characterized by its unique thietane and pyrazole moieties, serves as a versatile building block for the development of pharmaceuticals and agrochemicals. Its boronic acid functional group makes it particularly valuable in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives has surged due to their pivotal role in drug discovery and material science. Researchers are increasingly exploring compounds like 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid for their potential applications in targeted therapies, particularly in oncology and inflammatory diseases. The sulfone group (dioxo-thietane) in this compound enhances its stability and bioavailability, making it a promising candidate for further pharmacological studies.

The synthesis of 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid involves multi-step organic transformations, often starting from readily available precursors such as pyrazole and thietane derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. The compound's CAS No. 1778667-16-5 ensures precise identification in chemical databases, facilitating global research collaboration.

One of the most searched topics related to this compound is its role in click chemistry and bioconjugation. Scientists are leveraging its reactive boronic acid group to create covalent bonds with biomolecules, enabling the development of novel diagnostic tools and drug delivery systems. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthetic practices.

Another area of interest is the compound's potential in catalysis. Recent studies highlight its utility as a ligand in transition metal-catalyzed reactions, which are critical for producing high-value chemicals. The pyrazole ring in 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid can coordinate with metals, enhancing catalytic efficiency and selectivity. This property is particularly relevant in the synthesis of complex natural products and functional materials.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial applications. Its CAS No. 1778667-16-5 is frequently queried in procurement databases, reflecting its importance in the chemical supply chain. Regulatory compliance and safety data sheets (SDS) are readily accessible, ensuring safe handling and storage.

In summary, 1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-pyrazol-4-ylboronic acid (CAS No. 1778667-16-5) represents a cutting-edge tool in synthetic and medicinal chemistry. Its unique structural features and reactivity profile make it indispensable for advancing research in drug development, catalysis, and materials science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.